Cas no 2248382-69-4 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(ethanesulfonyl)piperidine-4-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(ethanesulfonyl)piperidine-4-carboxylate
• CAS No: 2248382-69-4
• MF: C₁₆H₁₈N₂O₆S
• MW: 366.388923168182
• CID: 5790239
• PubChem ID: 165718615
• Update Time: 2025-10-22

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(ethanesulfonyl)piperidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(ethanesulfonyl)piperidine-4-carboxylate
• EN300-6517446
• 2248382-69-4

• Inchi： 1S/C16H18N2O6S/c1-2-25(22,23)17-9-7-11(8-10-17)16(21)24-18-14(19)12-5-3-4-6-13(12)15(18)20/h3-6,11H,2,7-10H2,1H3
• InChI Key： LNTYCYKFZKIAFE-UHFFFAOYSA-N
• SMILES： S(CC)(N1CCC(C(=O)ON2C(C3C=CC=CC=3C2=O)=O)CC1)(=O)=O

Computed Properties

• Exact Mass: 366.08855747g/mol
• Monoisotopic Mass: 366.08855747g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 639
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 109Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(ethanesulfonyl)piperidine-4-carboxylate

1,3-Dioxo-2,3-Dihydro-1H-Isoindol-2-yl 1-(Ethanesulfonyl)Piperidine-4-Carboxylate: A Comprehensive Overview

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(ethanesulfonyl)piperidine-4-carboxylate (CAS No. 2248382-69-4) is a highly specialized organic molecule with significant potential in various fields of chemical research and application. This compound is characterized by its unique structural features, which include a 1,3-dioxo isoindole moiety and a piperidine ring substituted with an ethanesulfonyl group. These structural elements contribute to its versatile chemical properties and reactivity.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound through a combination of multi-component reactions and advanced catalytic techniques. The synthesis process involves the strategic assembly of the isoindole core and the piperidine ring, followed by functionalization with the ethanesulfonyl group. This approach not only ensures high yield but also maintains the stereochemical integrity of the molecule, which is crucial for its intended applications.

One of the most promising aspects of this compound lies in its pharmacological properties. Studies have demonstrated that 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(ethanesulfonyl)piperidine-4-carboxylate exhibits potent bioactivity in vitro, particularly in modulating key cellular pathways associated with neurodegenerative diseases. The ethanesulfonyl group plays a critical role in enhancing the compound's bioavailability and stability within biological systems.

Moreover, this compound has shown potential as a lead molecule in drug discovery programs targeting chronic inflammatory conditions. Its ability to inhibit pro-inflammatory cytokines has been validated in preclinical models, suggesting its potential for therapeutic intervention in diseases such as rheumatoid arthritis and inflammatory bowel disease. These findings underscore the importance of further research into its mechanistic insights and translational applications.

In addition to its pharmacological relevance, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(ethanesulfonyl)piperidine-4-carboxylate has garnered attention in materials science due to its unique electronic properties. The isoindole moiety contributes to its aromaticity and conjugation capabilities, making it a candidate for applications in organic electronics and optoelectronic devices. Recent studies have explored its potential as a component in organic light-emitting diodes (OLEDs), where it demonstrates favorable charge transport properties.

The environmental impact of this compound is another area of growing interest. Researchers have investigated its biodegradation pathways under various environmental conditions, revealing that it undergoes rapid microbial degradation under aerobic conditions. This characteristic makes it a more sustainable option compared to traditional synthetic compounds that persist longer in the environment.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(ethanesulfonyl)piperidine-4-carboxylate (CAS No. 2248382694) represents a multifaceted compound with diverse applications across pharmaceuticals, materials science, and environmental chemistry. Its unique structure and functional groups endow it with exceptional chemical versatility, making it a valuable subject for ongoing research and development efforts.